Cas no 106053-15-0 (1,2-Benzenedicarboxylic acid, mono[2-(formylmethylamino)ethyl] ester)

• Product name: 1,2-Benzenedicarboxylic acid, mono[2-(formylmethylamino)ethyl] ester
• CAS No: 106053-15-0
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 1169853

1,2-Benzenedicarboxylic acid, mono[2-(formylmethylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono[2-(formylmethylamino)ethyl] ester
• 1,2-Benzenedicarboxylic acid, 1-[2-(formylmethylamino)ethyl] ester

• Inchi： 1S/C12H13NO5/c1-13(8-14)6-7-18-12(17)10-5-3-2-4-9(10)11(15)16/h2-5,8H,6-7H2,1H3,(H,15,16)
• InChI Key： WQAMAXICRRUGHL-UHFFFAOYSA-N
• SMILES： C1(C(OCCN(C=O)C)=O)=CC=CC=C1C(O)=O

Computed Properties

• Exact Mass: 250.07156

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 505.7±35.0 °C(Predicted)
• PSA: 95.53
• pka: 3.35±0.36(Predicted)